Cas no 28784-98-7 (4-Ethylcinnamic acid)

• Product Name: 4-Ethylcinnamic acid
• CAS No: 28784-98-7
• Molecular Formula: C₁₁H₁₂O₂
• Molecular Weight: 176.21178
• MDL: MFCD02244465
• CID: 239913
• PubChem ID: 1482753

4-Ethylcinnamic acid Properties

Names and Identifiers

• 2-Propenoic acid,3-(4-ethylphenyl)-
• 4-Ethylcinnamic acid
• (2E)-3-(4-Ethylphenyl)acrylic acid
• 3-(4-ethylphenyl)acrylic acid
• 3-(4-ethylphenyl)prop-2-enoic acid
• (E)-3-(4-ethylphenyl)-2-propenoic acid
• 2-Propenoic acid,3-(4-ethylphenyl)
• p-Ethyl-zimtsaeure
• SCHEMBL309763
• CS-0450224
• SCHEMBL765933
• D86907
• 120680-98-0
• (E)-3-(4-ETHYLPHENYL)ACRYLIC ACID
• MFCD02244465
• 10R-0618
• AS-62748
• (2E)-3-(4-ethylphenyl)prop-2-enoic acid
• Z2942851866
• EN300-13521
• J-017258
• 3-(4-ETHYLPHENYL)-2-PROPENOIC ACID
• EN300-832928
• AB01323758-02
• 4-ETHYLCINNAMICACID
• AKOS000263640
• NCGC00330007-01
• (E)-3-(4-ETHYLPHENYL)ACRYLICACID
• (E)-3-(4-ethylphenyl)prop-2-enoic acid
• 28784-98-7
• 2-Propenoic acid, 3-(4-ethylphenyl)-, (2E)-
• STK425807
• ALBB-020020

• MDL： MFCD02244465
• InChIKey： GOIIVCHICYNWSG-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H12O2/c1-2-9-3-5-10(6-4-9)7-8-11(12)13/h3-8H,2H2,1H3,(H,12,13)
• SMILES： C(C=CC=1C=CC(=CC1)CC)(=O)O

Computed Properties

• Exact Mass: 176.08400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 176.083729621g/mol
• Heavy Atom Count: 13
• Complexity: 188
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.9
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• LogP: 2.34680
• PSA: 37.30000
• Refractive Index: 1.589
• Boiling Point: 312.5°C at 760 mmHg
• Flash Point: 217.3°C
• Density: 1.116

4-Ethylcinnamic acid Security Information

4-Ethylcinnamic acid Customs Data

• HS CODE：2916399090
• Customs Data：

  China Customs Code:

  2916399090

  Overview:

  2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Summary:

  2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%